2-(4-Amino-1h-pyrazol-1-yl)-N-(pentan-3-yl)acetamide

• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol
• IUPAC Name: 2-(4-aminopyrazol-1-yl)-N-pentan-3-ylacetamide
• InChI: InChI=1S/C10H18N4O/c1-3-9(4-2)13-10(15)7-14-6-8(11)5-12-14/h5-6,9H,3-4,7,11H2,1-2H3,(H,13,15)
• InChI Key: RPZRWTCFZUAGOY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)CN1C=C(C=N1)N

Description

2-(4-Amino-1h-pyrazol-1-yl)-N-(pentan-3-yl)acetamide is a useful research compound. Its molecular formula is C10H18N4O and its molecular weight is 210.28 g/mol. The purity is usually 95%.
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Biological Activity

2-(4-Amino-1H-pyrazol-1-yl)-N-(pentan-3-yl)acetamide is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Chemical Formula : C₈H₁₄N₄O
• Molecular Weight : 170.23 g/mol
• IUPAC Name : 2-(4-Amino-1H-pyrazol-1-yl)-N-(pentan-3-yl)acetamide

The biological activity of this compound can be attributed to its interactions with various biological targets. Studies suggest that pyrazole derivatives often exhibit activity through modulation of enzyme pathways and receptor interactions, particularly in the central nervous system and cancer biology.

Key Mechanisms:

• Inhibition of Enzymatic Activity : Pyrazole derivatives have been shown to inhibit enzymes involved in metabolic pathways, potentially leading to altered cellular responses.
• Receptor Modulation : The compound may act as an allosteric modulator at specific receptor sites, enhancing or inhibiting receptor activity depending on the context.

Biological Activities

Research indicates that 2-(4-Amino-1H-pyrazol-1-yl)-N-(pentan-3-yl)acetamide exhibits several biological activities:

Anticancer Activity

In vitro studies have demonstrated that compounds similar to 2-(4-Amino-1H-pyrazol-1-yl)-N-(pentan-3-yl)acetamide possess anticancer properties. For instance, a related pyrazole derivative was found to induce apoptosis in cancer cell lines, inhibiting cell proliferation and migration .

Anti-inflammatory Effects

Compounds in the pyrazole class have also shown promise in reducing inflammation through the inhibition of pro-inflammatory cytokines and pathways, suggesting potential therapeutic applications in inflammatory diseases .

Case Studies

Several studies have investigated the biological effects of pyrazole derivatives:

• Study on Cancer Cell Lines :
  • A study evaluated the effects of a pyrazole derivative on MCF-7 breast cancer cells. The results indicated significant inhibition of cell growth and induction of apoptosis at IC₅₀ values ranging from 0.3 to 24 µM .
• Neuroprotective Effects :
  • Research highlighted the neuroprotective potential of pyrazole compounds in models of neurodegenerative diseases. These compounds were found to enhance neuronal survival and reduce oxidative stress markers .

Data Table: Biological Activities Overview

Activity Type	Mechanism	Reference
Anticancer	Induces apoptosis
Anti-inflammatory	Inhibits cytokine production
Neuroprotection	Reduces oxidative stress